![molecular formula C15H15NO2 B3060652 n-(4-Methoxy-2-methylphenyl)benzamide CAS No. 61495-08-7](/img/structure/B3060652.png)
n-(4-Methoxy-2-methylphenyl)benzamide
Overview
Description
N-(4-Methoxy-2-methylphenyl)benzamide is a chemical compound with the linear formula C15H15NO2 . It has a molecular weight of 241.292 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C15H15NO2 . The compound has a molecular weight of 241.292 .Physical and Chemical Properties Analysis
This compound has a molecular weight of 241.292 . Unfortunately, other physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the retrieved resources.Scientific Research Applications
Molecular Structure and Antioxidant Activity
N-(4-Methoxy-2-methylphenyl)benzamide has been the subject of research focusing on its molecular structure and potential antioxidant properties. A study by Demir et al. (2015) utilized X-ray diffraction, IR spectroscopy, and quantum chemical computation to analyze the structure of a novel derivative of this compound. They found that it crystallizes in a triclinic system and displays certain electronic properties like HOMO and LUMO energies. Additionally, its antioxidant properties were evaluated using the DPPH free radical scavenging test, suggesting potential applications in fields requiring antioxidant agents (Demir et al., 2015).
Corrosion Inhibition
Research on the use of this compound derivatives as corrosion inhibitors has been conducted. Mishra et al. (2018) demonstrated that these compounds, particularly when they have methoxy substituents, significantly enhance the efficiency of corrosion inhibition in mild steel in acidic environments. This study provides insight into the potential of these compounds in industrial applications, particularly in protecting metals from corrosive processes (Mishra et al., 2018).
Potential Antiplatelet Agents
Liu et al. (2019) conducted a study on derivatives of this compound for their antiplatelet aggregation activities. They synthesized a series of derivatives and evaluated their in vitro activities, discovering that some compounds showed strong antiplatelet aggregation activities, indicating potential therapeutic applications in preventing blood clots (Liu et al., 2019).
Molecular Imaging in Alzheimer's Disease
This compound derivatives have been explored in the context of Alzheimer's disease research. A selective serotonin 1A molecular imaging probe derived from this compound was used in PET scans to quantify receptor densities in the brains of patients with Alzheimer's disease. This research by Kepe et al. (2006) highlights the potential of these compounds in diagnostic imaging for neurodegenerative diseases (Kepe et al., 2006).
Heparanase Inhibitors
The compound has been studied for its role as an inhibitor of heparanase, an enzyme involved in various physiological and pathological processes. Xu et al. (2006) described a novel class of this compound derivatives as effective heparanase inhibitors, suggesting their potential in therapeutic applications related to enzyme inhibition (Xu et al., 2006).
Properties
IUPAC Name |
N-(4-methoxy-2-methylphenyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO2/c1-11-10-13(18-2)8-9-14(11)16-15(17)12-6-4-3-5-7-12/h3-10H,1-2H3,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYBUOPRIPCNQSW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC)NC(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20297354 | |
Record name | n-(4-methoxy-2-methylphenyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20297354 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
61495-08-7 | |
Record name | NSC115688 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=115688 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | n-(4-methoxy-2-methylphenyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20297354 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.